Cas no 1240588-10-6 ((S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester)

(S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester is a chiral piperazine derivative widely used as an intermediate in pharmaceutical synthesis. Its cyclobutyl substituent enhances steric and electronic properties, making it valuable for constructing bioactive molecules. The tert-butyl ester group provides stability and facilitates selective deprotection under mild conditions, enabling further functionalization. The (S)-enantiomer offers stereochemical precision, essential for asymmetric synthesis and drug development. This compound is particularly useful in medicinal chemistry for designing receptor-targeted agents due to its rigid cyclobutyl ring, which can influence conformational preferences. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

(S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester structure

1240588-10-6 structure

Product Name:(S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester

CAS No:1240588-10-6

MF:C₁₃H₂₄N₂O₂

MW:240.341863632202

MDL:MFCD08686642

CID:2760302

PubChem ID:72210728

Update Time:2025-10-21

(S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (S)-2-CYCLOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- AB47904
- tert-Butyl (S)-2-cyclobutylpiperazine-1-carboxylate
- PS-18565
- CS-0310120
- Tert-butyl(2s)-2-cyclobutylpiperazine-1-carboxylate
- starbld0044660
- D96895
- (2S)-1-Boc-2-cyclobutylpiperazine
- 1240588-10-6
- (S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester
- MDL： MFCD08686642
- Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-7-14-9-11(15)10-5-4-6-10/h10-11,14H,4-9H2,1-3H3/t11-/m1/s1
- InChI Key： LYYRYDBQPSJEHS-LLVKDONJSA-N
- SMILES： O(C(C)(C)C)C(N1CCNC[C@@H]1C1CCC1)=O

Computed Properties

Exact Mass: 240.183778013 g/mol
Monoisotopic Mass: 240.183778013 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 41.6
Molecular Weight: 240.34

(S)-2-Cyclobutyl-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

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